Cas no 1936225-99-8 (2-(But-3-en-2-yl)thiolane-2-carbaldehyde)

• Product Name: 2-(But-3-en-2-yl)thiolane-2-carbaldehyde
• CAS No: 1936225-99-8
• MF: C₉H₁₄OS
• MW: 170.271861553192
• CID: 5717469
• PubChem ID: 131143509
• Update Time: 2025-05-23

2-(But-3-en-2-yl)thiolane-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1936225-99-8
• EN300-1623476
• 2-(But-3-en-2-yl)thiolane-2-carbaldehyde

• Inchi： 1S/C9H14OS/c1-3-8(2)9(7-10)5-4-6-11-9/h3,7-8H,1,4-6H2,2H3
• InChI Key： UYVIEZATENYZPF-UHFFFAOYSA-N
• SMILES： S1CCCC1(C=O)C(C=C)C

Computed Properties

• Exact Mass: 170.07653624g/mol
• Monoisotopic Mass: 170.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42.4Ų

Additional information on 2-(But-3-en-2-yl)thiolane-2-carbaldehyde

Introduction to 2-(But-3-en-2-yl)thiolane-2-carbaldehyde (CAS No. 1936225-99-8)

2-(But-3-en-2-yl)thiolane-2-carbaldehyde (CAS No. 1936225-99-8) is a unique organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its distinct molecular structure, which includes a thiolane ring and an aldehyde functional group, making it a valuable intermediate in the synthesis of more complex molecules.

The thiolane ring, a six-membered cyclic structure containing sulfur, is a key feature of this compound. The presence of this ring imparts unique chemical properties, such as enhanced stability and reactivity, which are crucial for its use in synthetic chemistry. The aldehyde group, on the other hand, provides a reactive site that can undergo various chemical transformations, such as condensation reactions and nucleophilic additions.

Recent research has highlighted the potential of 2-(But-3-en-2-yl)thiolane-2-carbaldehyde in the development of new pharmaceuticals. For instance, studies have shown that compounds derived from this intermediate exhibit promising biological activities, including anti-inflammatory and anti-cancer properties. These findings have sparked interest among researchers and pharmaceutical companies, leading to increased efforts to explore its therapeutic potential.

In the field of chemical synthesis, 2-(But-3-en-2-yl)thiolane-2-carbaldehyde has been utilized as a versatile building block for the synthesis of complex organic molecules. Its unique combination of functional groups allows for the creation of diverse molecular architectures through selective chemical transformations. This versatility makes it an attractive choice for chemists working on the development of new materials and compounds with specific properties.

One notable application of 2-(But-3-en-2-yl)thiolane-2-carbaldehyde is in the synthesis of chiral molecules. Chirality is a critical aspect in pharmaceuticals and materials science, as it can significantly influence the biological activity and physical properties of a compound. Researchers have developed efficient methods to introduce chirality into this compound, enabling the synthesis of enantiomerically pure derivatives with potential applications in drug discovery and advanced materials.

Moreover, the butenyl substituent in 2-(But-3-en-2-yl)thiolane-2-carbaldehyde adds an additional layer of complexity and reactivity to the molecule. This substituent can participate in various chemical reactions, such as conjugate additions and polymerizations, further expanding the range of possible applications for this compound.

In addition to its synthetic utility, 2-(But-3-en-2-yl)thiolane-2-carbaldehyde has been studied for its potential use in materials science. Recent advancements in polymer chemistry have demonstrated that this compound can be incorporated into polymer chains to enhance their mechanical properties and thermal stability. These polymers have shown promise in applications such as coatings, adhesives, and electronic materials.

The safety and environmental impact of 2-(But-3-en-2-yl)thiolane-2-carbaldehyde are also important considerations. Researchers have conducted extensive studies to evaluate its toxicity and environmental fate. These studies have shown that the compound is generally safe when handled under appropriate conditions and that it does not pose significant environmental risks when used responsibly.

In conclusion, 2-(But-3-en-2-yl)thiolane-2-carbaldehyde (CAS No. 1936225-99-8) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, chemical synthesis, and materials science. Its unique molecular structure and versatile reactivity make it an invaluable tool for researchers and industry professionals seeking to develop innovative solutions to complex problems. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further solidifying its importance in the scientific community.